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Compound of Interest

Compound Name: Hpk1-IN-28

Cat. No.: B12418172 Get Quote

Essential Safety and Handling Guide for Hpk1-IN-28
Disclaimer: No specific Safety Data Sheet (SDS) for Hpk1-IN-28 was publicly available at the

time of this writing. The following guidance is based on the SDS for a closely related

compound, "HPK1 inhibitor 1" (CAS No. 2246358-08-5), and general best practices for

handling highly potent active pharmaceutical ingredients (HPAPIs).[1] Researchers must

conduct a thorough risk assessment and consult their institution's safety office before handling

this compound.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Hpk1-IN-28, a potent hematopoietic progenitor

kinase 1 (HPK1) inhibitor. Adherence to these procedures is critical to ensure personal safety

and minimize environmental impact.

Hazard Identification and Classification
Based on the available data for a surrogate HPK1 inhibitor, Hpk1-IN-28 should be handled as a

potent compound with the following potential hazards:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Signal Word: Warning

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/ container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin

contact, or ingestion.[2]
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PPE Category Item Specifications

Hand Protection Double Gloving

Inner and outer pairs of

chemotherapy-rated nitrile

gloves (ASTM D6978

certified).[3] Change outer

gloves frequently and

immediately if contaminated.

Body Protection Disposable Gown

Impermeable, solid-front gown

with long sleeves and tight-

fitting cuffs.[4]

Eye Protection Safety Goggles

Chemical splash goggles that

provide a complete seal

around the eyes.

Face Protection Face Shield

To be worn over safety

goggles, especially when there

is a risk of splashes.[4]

Respiratory Protection Respirator

An N95 respirator is the

minimum requirement for

handling powders outside of a

containment enclosure. For

higher-risk activities, a

powered air-purifying respirator

(PAPR) may be necessary.

Foot Protection Shoe Covers

Disposable shoe covers to be

worn in the designated

handling area.

Operational Plan: Step-by-Step Handling Procedures
All handling of Hpk1-IN-28, especially of the solid compound, must be performed within a

certified chemical fume hood or a glove box to minimize inhalation exposure.[5]

1. Preparation and Area Setup:
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Designate a specific area for handling Hpk1-IN-28.

Ensure a chemical spill kit is readily accessible.

Cover the work surface with absorbent, disposable bench paper.

2. Donning PPE:

Follow a strict donning sequence: shoe covers, inner gloves, gown, outer gloves, face

mask/respirator, and eye/face protection.

3. Weighing the Compound:

Whenever possible, use a ventilated balance enclosure or a glove box for weighing.

Use dedicated spatulas and weighing papers.

Carefully transfer the weighed powder to a sealable container.

4. Solubilization:

Add solvent to the sealed container with the powdered Hpk1-IN-28.

Ensure the container is securely capped before vortexing or sonicating to dissolve the

compound.

5. Post-Handling:

Decontaminate all surfaces with an appropriate solvent (e.g., 70% ethanol) followed by a

cleaning agent.

Carefully doff PPE in the designated area to avoid cross-contamination. Remove outer

gloves first, followed by the gown, and then inner gloves.

Wash hands thoroughly with soap and water after removing all PPE.[1]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and accidental exposure.
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Solid Waste: All contaminated solid waste, including gloves, gowns, bench paper, and

weighing papers, must be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions of Hpk1-IN-28 and contaminated solvents should be

collected in a sealed, labeled hazardous waste container. Do not pour down the drain.

Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps

container.

Decontamination: All non-disposable equipment, such as spatulas and glassware, must be

thoroughly decontaminated before being removed from the designated handling area.

Consult your institution's environmental health and safety (EHS) department for specific

guidelines on hazardous waste disposal.

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately remove contaminated clothing and

rinse the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention.[1]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek medical

attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the area. If safe to do so, cover the

spill with an absorbent material from a chemical

spill kit. Do not attempt to clean up a large spill

without proper training and equipment. Notify

your supervisor and EHS department

immediately.

Visual Workflow for Safe Handling of Hpk1-IN-28
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Caption: Workflow for the safe handling of Hpk1-IN-28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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